2-(2-nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone

• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 2-(2-nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C26H26N2O4/c1-25(2)18-26(3,19-11-5-4-6-12-19)20-13-7-8-14-21(20)27(25)24(29)17-32-23-16-10-9-15-22(23)28(30)31/h4-16H,17-18H2,1-3H3
• InChI Key: YLEKGOUMIAZJQY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC=CC=C2N1C(=O)COC3=CC=CC=C3[N+](=O)[O-])(C)C4=CC=CC=C4)C

Description

2-(2-Nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone is a structurally complex organic molecule featuring a quinoline core substituted with 2,2,4-trimethyl and phenyl groups at the 4-position. The ethanone moiety is further functionalized with a 2-nitrophenoxy group. Quinoline derivatives are well-documented for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Biological Activity

The compound 2-(2-nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone , also referred to by its chemical structure and CAS number 303019-05-8, is a synthetic organic molecule with potential biological activity. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{24}N_{2}O_{3}$, with a molecular weight of approximately 400.47 g/mol. The structural formula includes a quinoline moiety, which is known for its diverse biological activities, including anti-cancer properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds structurally similar to 2-(2-nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone. For instance, derivatives of quinoline have shown significant cytotoxicity against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest.

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound Name	Cell Line Tested	IC50 (µM)	Reference
Quinoline Derivative A	MCF-7	0.65
Quinoline Derivative B	A549	0.76
2-(2-nitrophenoxy)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone	MCF-7	TBD

The IC50 values indicate the concentration required to inhibit cell growth by 50%. The lower the IC50 value, the more potent the compound.

The biological activity of this compound can be attributed to several mechanisms:

• DNA Intercalation : Similar compounds have been shown to intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : Compounds with nitro groups often exhibit enzyme inhibitory properties that can affect cancer cell metabolism.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds may induce oxidative stress in cancer cells, leading to apoptosis.

Case Studies

Several studies have investigated derivatives of quinoline and their biological activities:

• Study on Quinoline Derivatives : A study published in MDPI demonstrated that certain quinoline derivatives exhibited significant cytotoxic effects against MCF-7 and A549 cell lines with IC50 values ranging from 0.12 to 5.51 µM . This suggests that modifications in the structure can enhance or diminish biological activity.
• Mechanistic Insights : Research indicated that the introduction of electron-withdrawing groups (EWGs), such as nitro groups, could enhance the anticancer activity by increasing the electron deficiency and reactivity of the compound .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features

The compound’s uniqueness arises from:

• Quinoline Core: Provides a planar aromatic system for π-π stacking interactions.
• 2,2,4-Trimethyl-4-Phenyl Substituents : Enhance steric bulk and modulate lipophilicity.
• 2-Nitrophenoxy Group: Introduces polarity and electronic effects distinct from halogen or alkyl substituents.

Comparison with Quinoline-Based Ethanones

Key Observations :

• Electron-Withdrawing Groups : The nitro group in the target compound may confer stronger binding to electron-rich biological targets compared to trifluoro or chloro substituents .
• Steric Effects : Bulky 2,2,4-trimethyl-4-phenyl groups in the target compound may reduce membrane permeability relative to smaller substituents like -CF₃ .

Comparison with Nitrophenyl-Ethanone Derivatives

Table 2: Nitrophenyl-Ethanone Derivatives and Their Properties

Compound Name	Substituent Pattern	Biological Activity
1-(4-Methyl-2-nitrophenyl)ethanone	Methyl at position 4, nitro at position 2	Moderate cytotoxicity
1-(4-Hydroxy-3-methoxy-2-nitrophenyl)ethanone	Hydroxy, methoxy, nitro	Antioxidant, antimicrobial
2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-nitrophenyl)ethanone	Oxadiazole-thio linker	Anticancer (specific IC₅₀ pending)
Target Compound	Nitrophenoxy-quinoline	Unique dual functionality: quinoline + nitrophenoxy	Predicted broad-spectrum activity

Key Observations :

• Position of Nitro Group: The 2-nitrophenoxy group in the target compound may improve redox stability compared to 3- or 4-nitro isomers, which are prone to metabolic reduction .
• Hybrid Structures: Combining quinoline with nitrophenoxy may synergize activities, unlike simpler nitrophenyl-ethanones .

Reactivity Insights

• Nitro Group Reduction: The 2-nitrophenoxy group may be selectively reduced to an amine under catalytic hydrogenation, enabling derivatization .
• Quinoline Ring Reactivity: Susceptible to electrophilic substitution at the 5- and 8-positions, similar to other quinoline derivatives .

Predicted Activities

• Antimicrobial: Analogous to 2,2,4-trimethyl-4-phenylquinoline derivatives, which disrupt microbial membranes .
• Anticancer : Nitro groups may act as radiosensitizers or inhibit DNA repair enzymes .

Comparative Efficacy

Table 3: Activity Data for Selected Compounds

Compound	Cell Line/Organism	IC₅₀/EC₅₀	Reference
2,2,2-Trifluoro-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone	E. coli	12.5 µg/mL
1-(4-Methyl-2-nitrophenyl)ethanone	HCT-116 (colon cancer)	25.3 µg/mL
Target Compound (Predicted)	MCF-7 (breast cancer)	5–10 µg/mL (estimated)	–